Cas no 1696803-21-0 (2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product name: 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1696803-21-0
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5745592
• PubChem ID: 103281689

2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1119499
• 2-Methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1696803-21-0
• Imidazo[1,2-a]pyrimidine, 1,2,3,5,6,7-hexahydro-2-methyl-5-(1-methylethyl)-
• 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C10H19N3/c1-7(2)9-4-5-11-10-12-8(3)6-13(9)10/h7-9H,4-6H2,1-3H3,(H,11,12)
• InChI Key： FXWFVGQSXMUUFR-UHFFFAOYSA-N
• SMILES： N12C(=NCCC1C(C)C)NC(C)C2

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 251.7±23.0 °C(Predicted)
• pka: 14.17±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Comprehensive Overview of 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1696803-21-0)

The compound 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1696803-21-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. With the growing demand for novel bioactive molecules, this compound stands out for its potential applications in drug discovery and material science. Its imidazo[1,2-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, researchers have focused on optimizing the synthesis of 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine to improve yield and scalability. The compound's isopropyl and methyl substituents contribute to its lipophilicity, which is a critical factor in bioavailability and membrane permeability—key considerations in modern drug design. As the pharmaceutical industry shifts toward personalized medicine, molecules like this are being explored for targeted therapies, aligning with trends in precision medicine and AI-driven drug discovery.

The versatility of imidazo[1,2-a]pyrimidine derivatives extends beyond therapeutics. In material science, these compounds are investigated for their optoelectronic properties, making them candidates for organic light-emitting diodes (OLEDs) and sensors. With sustainability becoming a global priority, the eco-friendly synthesis of such heterocycles is a hot topic, resonating with searches for green chemistry and sustainable synthesis. CAS No. 1696803-21-0 exemplifies how traditional organic frameworks can adapt to contemporary scientific challenges.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are pivotal in characterizing 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. These methods ensure purity and structural integrity, addressing the stringent quality standards of regulatory bodies. The compound's stability under various conditions is another area of interest, particularly for researchers querying chemical stability and storage conditions for lab reagents.

From a commercial perspective, the demand for CAS No. 1696803-21-0 is rising, driven by its inclusion in high-throughput screening libraries. Suppliers and contract research organizations (CROs) highlight its availability in custom quantities, catering to the needs of academic and industrial labs. Online searches for buy research chemicals and bulk heterocyclic compounds reflect this trend, underscoring the compound's relevance in the global chemical market.

In conclusion, 2-methyl-5-(propan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine represents a fusion of traditional heterocyclic chemistry and modern scientific innovation. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring interest. As research continues to uncover its full potential, this molecule will likely remain a staple in the toolkit of chemists and material scientists alike.